2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide

• IUPAC Name: 2-(2-methoxyphenyl)-1,3-dioxo-N-(1,3-thiazol-2-yl)isoindole-5-carboxamide
• InChI: InChI=1S/C19H13N3O4S/c1-26-15-5-3-2-4-14(15)22-17(24)12-7-6-11(10-13(12)18(22)25)16(23)21-19-20-8-9-27-19/h2-10H,1H3,(H,20,21,23)
• InChI Key: DDYTYEWYXWYZAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=NC=CS4
• Molecular Formula: C19H13N3O4S
• Molecular Weight: 379.4 g/mol

Description

2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide, also known as MTI-101, is a synthetic compound that has been studied for its potential therapeutic applications. MTI-101 is a small molecule inhibitor of the protein c-Myc, which is a transcription factor that plays a critical role in the regulation of cell growth and proliferation. In

Scientific Research Applications

2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide has been studied for its potential therapeutic applications in cancer treatment. The c-Myc protein is overexpressed in many types of cancer, and is associated with increased cell proliferation and tumor growth. By inhibiting c-Myc, 2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide has the potential to slow or even stop the growth of cancer cells.

Mechanism of Action

2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide works by binding to the c-Myc protein and preventing it from binding to DNA, which is necessary for its transcriptional activity. This inhibition of c-Myc activity leads to decreased cell proliferation and increased apoptosis in cancer cells.
Biochemical and Physiological Effects:
In preclinical studies, 2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and prostate cancer. 2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide has also been shown to induce apoptosis in cancer cells, and to inhibit tumor growth in xenograft models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide in lab experiments is its specificity for the c-Myc protein, which reduces the likelihood of off-target effects. However, one limitation is that 2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide may not be effective in all types of cancer, as some tumors may have alternative mechanisms for regulating cell growth and proliferation.

Future Directions

There are several potential future directions for research on 2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide. One area of focus could be on identifying biomarkers that can predict which tumors are most likely to respond to 2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide treatment. Another direction could be on developing combination therapies that target multiple pathways involved in cancer growth and proliferation. Additionally, further studies are needed to determine the optimal dosing and administration schedule for 2-(2-methoxyphenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide in clinical trials.